Cas no 10592-13-9 (Doxycycline hydrochloride)

Doxycycline hydrochloride Properties

Names and Identifiers

• Doxycycline HCl
• Doxycycline Hydrochloride Anhydrous
• Doxycycline Hydrochloride
• (4s,4ar,5s,5ar,6r,12as)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
• Doxycycline (hydrochloride)
• Doxycycline hyclate
• 6-deoxy-5-oxytetracycline hydrochloride
• DOXYCYCLINE
• doxy-ii
• Doxylin
• ecodox
• HYDRAMYCIN
• liomycin
• mespafin
• midoxin
• novadox
• retens
• samecin
• tecacin
• Doxigalumicina
• Vibramycin, Hyclate
• Roximycin
• Tanamicin
• Idocyklin
• Nivocilin
• Doxycycline, Hyclate
• Doxy-tablinen
• Vibramycin hyclate
• Biocamycin
• Tetradox
• Vibradox
• Vibramycin hydrochloride
• 4182Z6T2ET
• Doxycycline Hydrochloride [JAN]
• Deoxyoxytetracycline hydrochloride
• DSS
• 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-2-NAPHTHACENECARBOXAMIDE HYDROCHLORIDE
• Q27105187
• RUYHIJHUVHIMIR-CVHRZJFOSA-N
• CCG-38949
• MFCD03427564
• 24390-14-5
• NCGC00161602-06
• 2-Naphthacenecarboxamide, 4-dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, hydrochloride
• D 9891
• EN300-23543095
• DTXSID1045405
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S,4aR,5S,5aR,6R,12aS)-
• DTXCID9025405
• SPECTRUM1500266
• KS-5254
• SR-01000075844
• CHEMBL1256723
• EU-0100405
• SR-01000075844-1
• Hyclate
• (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• EINECS 234-198-7
• J-000264
• (4S,4aR,5S,5aR,6R,12aS)-4-(DiMethylaMino)-3,5,10,12,12a-pentahydroxy-6-Methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxaMidehydrochloride
• Pharmakon1600-01500266
• NCGC00261090-01
• SR-01000075844-8
• 10592-13-9
• Tox21_110566_1
• CAS-10592-13-9
• (4S,4aR,5S,5aR,6R,12aS)-4-(Dimethylamino)- 3,5,10,12,12a-pentahydroxy- 6-methyl- 1,11-dioxo- 1,4,4a,5,5a,6,11,12a-octahydrotetracene- 2-carboxamide hydrochloride hemiethanolate hemihydrate
• DOXYCYCLINE HYDROCHLORIDE [WHO-DD]
• NSC756751
• UNII-4182Z6T2ET
• HY-N0565A
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-, hydrochloride (1:1)
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5alpha,5aalpha,6alpha,12aalpha))-
• Tox21_110566
• AC-12044
• NCGC00016693-01
• AKOS015924649
• Doxycycline, HCl
• Vibramycin
• NSC-756751
• HMS1920I20
• D07877
• BD166411
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• NSC633557
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.ALPHA.,12A.ALPHA.))- HYDROCHLORIDE
• Vibramycin (TN)
• CHEBI:652992
• Tox21_500405
• NSC-633557
• BDBM50248132
• NSC 756751
• alpha-6-Deoxy-5-hydroxytetracycline hydrochloride
• 6-Desoxy-5-hydroxytetracycline hydrochloride
• SCHEMBL40834
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride,(4S,4aR,5S,5aR,6R,12aS)-
• Deoxy-5-hydroxytetracycline hydrochloride
• LP00405
• Doxycycline hydrochloride
• Doxy-II
• Novadox
• Ecodox
• Liomycin
• Midoxin
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide hydrochloride
• SBI-0050391.0001
• Samecin
• Tecacin
• +Expand

• MDL： MFCD07357237
• InChIKey： PTNZGHXUZDHMIQ-CVHRZJFOSA-N
• Inchi： 1S/C22H24N2O8.ClH/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);1H/t7-,10+,14+,15-,17-,22-;/m0./s1
• SMILES： Cl.O[C@H]1[C@H]2C(=C(C3C(=CC=CC=3[C@@H]2C)O)O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@H]12)N(C)C)=O)O)O)=O

Computed Properties

• Exact Mass: 480.13000
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 480.13
• Heavy Atom Count: 33
• Complexity: 956
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 182

Experimental Properties

• LogP: 1.15470
• PSA: 181.62000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 762.6°C at 760 mmHg
• Melting Point: 219-225°C
• Vapor Pressure: No data available
• Flash Point: 87℃
• Solubility: H2O: 50 mg/mL, clear, yellow-green
• Color/Form: Yellow crystalline powder
• Solubility: Soluble in water
• Density: 1.63

Doxycycline hydrochloride Security Information

• WGK Germany：3
• Safety Term：26-36/37
• Safety Instruction： S26; S36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8

Doxycycline hydrochloride Customs Data

• HS CODE：29413000
• Customs Data：

  China Customs Code:

  29413000